Cas no 5450-35-1 (9H-Purine,6-(phenylthio)-)

• Product Name: 9H-Purine,6-(phenylthio)-
• CAS No: 5450-35-1
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 374024
• PubChem ID: 95065
• Update Time: 2025-04-19

9H-Purine,6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-(phenylthio)-
• 6-(Phenylthio)purine
• 6-phenylsulfanyl-7H-purine
• 1H-Purine, 6-(phenylthio)-
• 6-(phenylsulfanyl)purine
• 6-(phenylthio)-9H-purine
• AC1Q4XUH
• AI3-52068
• BRN 0013668
• Purine, 6-(phenylthio)-
• SureCN796397
• SureCN796398
• NSC-15746
• 5450-35-1
• 9H-Purine, 6-(phenylthio)-
• 4-26-00-01985 (Beilstein Handbook Reference)
• CHEMBL175600
• NSC 15746
• 3KH11DU8DY
• NSC15746
• DTXSID20202908
• PD183005
• UNII-3KH11DU8DY
• SCHEMBL796397

• Inchi： 1S/C11H8N4S/c1-2-4-8(5-3-1)16-11-9-10(13-6-12-9)14-7-15-11/h1-7H,(H,12,13,14,15)
• InChI Key： CTDPZFBZKUUAED-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 228.04714
• Monoisotopic Mass: 228.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 54.46
• LogP: 2.50410